![molecular formula C12H10N4O B3020434 2-({Imidazo[1,2-a]pyridin-2-yl}methyl)-2,3-dihydropyridazin-3-one CAS No. 2097928-23-7](/img/structure/B3020434.png)
2-({Imidazo[1,2-a]pyridin-2-yl}methyl)-2,3-dihydropyridazin-3-one
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Description
Imidazo[1,2-a]pyridines are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their diverse pharmacological properties. These compounds feature a bicyclic system with a bridgehead nitrogen atom and have been explored for various biological activities, including antiviral, antiulcer, and anti-infectious agents .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines can be achieved through various routes. One approach involves the metal-free regioselective hydrazination of imidazo[1,2-a]pyridine with diethyl azodicarboxylate in neutral media, which is notable for its functional group tolerance and efficiency . Another method includes the cycloaddition of pyridine N-imine with alkynyl heterocycles, followed by condensation with hydrazine . Additionally, the synthesis of 2-amino-3-substituted imidazo[1,2-a]pyridines has been reported using a stereospecific Horner–Emmons reaction . A copper-catalyzed amination leading to complex tetracyclic skeletons has also been described, combining condensation, amination, and cyclization reactions in one pot . Furthermore, a carbonylation approach has been utilized for the regioselective cross-coupling of imidazo[1,2-a]pyridines with methyl hetarenes .
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridines is characterized by the presence of a fused imidazole and pyridine ring. This bicyclic framework is often modified at various positions to enhance biological activity and selectivity. For instance, the introduction of a carbonyl group at the C-3 position is a common modification found in natural products and pharmaceuticals . The structural diversity of these compounds is further expanded through various substitutions, as demonstrated by the synthesis of 3-substituted imidazo[1,2-a]pyridines .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridines participate in a variety of chemical reactions that are crucial for their functionalization. The regioselective hydrazination reaction is an example of such a transformation that expands the molecular diversity of these compounds . The triflic anhydride-mediated annulation of 2H-azirines with 2-chloropyridines is another reaction that leads to the formation of C3-substituted imidazo[1,2-a]pyridines . These reactions are essential for the development of compounds with desired biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of imidazo[1,2-a]pyridines are influenced by their structural features. The presence of various substituents can affect properties such as solubility, stability, and reactivity. For example, the introduction of a sulfonyl group has been shown to enhance activity in certain biological assays . The spectral studies, including IR, 1H-NMR, and mass spectrometry, are commonly used to elucidate the structures of synthesized compounds and confirm the presence of desired modifications .
Mechanism of Action
While the specific mechanism of action for “2-({Imidazo[1,2-a]pyridin-2-yl}methyl)-2,3-dihydropyridazin-3-one” is not mentioned in the search results, imidazo[1,2-a]pyridines have shown promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
Future Directions
Imidazo[1,2-a]pyridines are of great interest as promising objects for the search of antibacterials . The development of more efficient synthetic methods, particularly considering today’s environmental concerns combined with economic aspects, is necessary . Future research could focus on exploring these areas.
properties
IUPAC Name |
2-(imidazo[1,2-a]pyridin-2-ylmethyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O/c17-12-5-3-6-13-16(12)9-10-8-15-7-2-1-4-11(15)14-10/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOSRGBLJNZYNSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1)CN3C(=O)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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